Cas no 2171877-55-5 (2-4-(benzyloxy)-2-fluorophenylthiophene)

• Product Name: 2-4-(benzyloxy)-2-fluorophenylthiophene
• CAS No: 2171877-55-5
• MF: C₁₇H₁₃FOS
• MW: 284.347926855087
• CID: 5900653
• PubChem ID: 165566033
• Update Time: 2025-06-08

2-4-(benzyloxy)-2-fluorophenylthiophene Chemical and Physical Properties

Names and Identifiers

• 2-4-(benzyloxy)-2-fluorophenylthiophene
• EN300-1586353
• 2-[4-(benzyloxy)-2-fluorophenyl]thiophene
• 2171877-55-5

• Inchi： 1S/C17H13FOS/c18-16-11-14(19-12-13-5-2-1-3-6-13)8-9-15(16)17-7-4-10-20-17/h1-11H,12H2
• InChI Key： WANXLFXYXMLADE-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C=CC(=CC=1F)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 284.06711437g/mol
• Monoisotopic Mass: 284.06711437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 37.5Ų

Additional information on 2-4-(benzyloxy)-2-fluorophenylthiophene

Recent Advances in the Study of 2-4-(benzyloxy)-2-fluorophenylthiophene (CAS: 2171877-55-5) in Chemical Biology and Pharmaceutical Research

The compound 2-4-(benzyloxy)-2-fluorophenylthiophene (CAS: 2171877-55-5) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This thiophene derivative has attracted significant attention due to its unique structural features and potential biological activities. Recent studies have focused on exploring its pharmacological properties, synthetic routes, and applications in targeted therapies.

Structural analysis reveals that the molecule combines a fluorinated phenyl ring with a thiophene core, connected through a benzyloxy linker. This configuration provides both lipophilicity and electronic diversity, making it particularly interesting for structure-activity relationship (SAR) studies. The fluorine atom at the 2-position of the phenyl ring appears to play a crucial role in molecular interactions, potentially enhancing binding affinity to biological targets.

In recent synthetic chemistry developments, researchers have optimized the preparation of 2-4-(benzyloxy)-2-fluorophenylthiophene through palladium-catalyzed cross-coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry reported an improved synthetic route with 78% overall yield and excellent purity (>99%), addressing previous challenges in large-scale production. The availability of this compound has facilitated more extensive biological evaluation.

Pharmacological investigations have identified several potential therapeutic applications for this compound. Preliminary in vitro studies demonstrate moderate inhibitory activity against protein kinases involved in inflammatory pathways, with IC50 values in the low micromolar range. Molecular docking simulations suggest that the compound may bind to the ATP-binding site of certain kinases, with the fluorine atom participating in key interactions.

Current research directions include structural modifications to enhance potency and selectivity, as well as formulation studies to improve bioavailability. The compound's relatively small molecular weight (MW 288.35) and favorable logP value (predicted 3.2) make it an attractive lead for further optimization in drug discovery programs targeting various disease areas.

Future research on 2-4-(benzyloxy)-2-fluorophenylthiophene will likely focus on comprehensive ADMET profiling, in vivo efficacy studies, and exploration of combination therapies. The compound's unique chemical features continue to make it a valuable tool for understanding structure-activity relationships in medicinal chemistry and for developing novel therapeutic agents.